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Compound of Interest

Compound Name: Substance P (3-11)

Cat. No.: B3053126 Get Quote

Essential Safety and Handling Guide for
Substance P (3-11)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Substance P (3-11). The following procedural steps

are designed to ensure the safe handling and disposal of this neuropeptide fragment.

Hazard Identification and Risk Assessment
While comprehensive hazard information for Substance P (3-11) is not fully established, it is

prudent to handle it with care, assuming potential risks associated with peptides and research

chemicals. One Safety Data Sheet (SDS) for a related Substance P tracer indicates potential

for skin and eye irritation, and possible organ damage through prolonged or repeated

exposure[1]. Therefore, a thorough risk assessment should be conducted before any handling

activities.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended PPE for various handling procedures.
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Activity
Required Personal

Protective Equipment
OSHA Level

Receiving and Unpacking

- Nitrile gloves- Safety glasses

with side shields or chemical

splash goggles- Laboratory

coat

D

Weighing and Aliquoting

(Lyophilized Powder)

- Nitrile gloves (double-gloving

recommended)- Chemical

splash goggles and face

shield- Laboratory coat- N95

respirator or higher (if not

handled in a chemical fume

hood)

C

Solution Preparation and

Handling

- Nitrile gloves- Chemical

splash goggles- Laboratory

coat

D

Spill Cleanup

- Chemical-resistant outer and

inner gloves- Chemical-

resistant boots with steel toe-

Chemical-resistant clothing

with a hood- Air-purifying

respirator

C

Waste Disposal

- Nitrile gloves- Safety glasses

with side shields- Laboratory

coat

D

This table is a general guideline. The specific level of protection should be determined by a

site-specific risk assessment.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Receiving and Storage
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Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (see table above) before opening the package in a designated

laboratory area.

Verify the substance identity and quantity against the order information.

Store the container tightly closed in a dry, cool, and well-ventilated place[2]. For long-term

stability, store lyophilized powder at -20°C and solutions at -80°C[3].

3.2. Weighing and Solution Preparation (Handling of Powder)

Conduct all weighing and aliquoting of the lyophilized powder within a chemical fume hood or

a ventilated balance enclosure to avoid inhalation of airborne particles[2].

Wear appropriate PPE, including a respirator if not using a fume hood.

Use non-sparking tools for handling the powder[2].

To prepare a solution, first dissolve the peptide in a small amount of a suitable sterile organic

solvent like DMSO, and then slowly add the aqueous buffer to the desired concentration.

Sonication may aid in dissolution[3].

Close the container tightly immediately after use.

3.3. Handling of Solutions

Handle all solutions containing Substance P (3-11) within a designated laboratory area.

Wear standard laboratory PPE, including a lab coat, gloves, and safety glasses.

Avoid direct contact with skin and eyes[2].

For biological experiments, to prevent degradation of Substance P, it is recommended that

blood or tissue samples be chilled immediately and processed quickly[4]. The use of

protease inhibitors may also be necessary depending on the experimental protocol[5].

3.4. Spill and Emergency Procedures
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In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing[2].

In case of eye contact: Rinse the eyes with pure water for at least 15 minutes and seek

medical attention[2].

In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide

oxygen[2].

In case of ingestion: Rinse the mouth with water. Do not induce vomiting and seek

immediate medical attention[2].

For spills: Evacuate the area. Wear appropriate PPE for spill cleanup (see table). Collect the

spilled material with an absorbent material and place it in a suitable, closed container for

disposal. Avoid generating dust[2].

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and unused substance,

must be treated as chemical waste.

Dispose of waste in clearly labeled, sealed containers.

The material can be disposed of by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing[2].

Do not discharge the substance or its containers into sewer systems or the environment[2].

Adhere to all local, state, and federal regulations for chemical waste disposal[6].
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Workflow for Handling Substance P (3-11)
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Caption: Procedural workflow for the safe handling of Substance P (3-11).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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